Cas no 59648-32-7 (2-hydroxymethyl-1-naphthol)

• Product Name: 2-hydroxymethyl-1-naphthol
• CAS No: 59648-32-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 2134225
• PubChem ID: 10313332
• Update Time: 2025-05-05

2-hydroxymethyl-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-hydroxymethyl-1-naphthol
• 2-(hydroxymethyl)-1-naphthol
• DB-072670
• 2-(hydroxymethyl)naphthalen-1-ol
• AKOS006293735
• 59648-32-7
• 1-Naphthol-2-methanol
• SCHEMBL130289

• Inchi： 1S/C11H10O2/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-6,12-13H,7H2
• InChI Key： RYVFEFXJFWSQHB-UHFFFAOYSA-N
• SMILES： OC1=C(CO)C=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 174.068079557Da
• Monoisotopic Mass: 174.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-hydroxymethyl-1-naphthol

2-Hydroxymethyl-1-Naphthol: A Comprehensive Overview

The compound with CAS No. 59648-32-7, commonly referred to as 2-hydroxymethyl-1-naphthol, is a highly specialized organic molecule that has garnered significant attention in various scientific and industrial domains. This compound belongs to the broader category of naphthols, which are derivatives of naphthalene with hydroxyl groups attached. The 2-hydroxymethyl-1-naphthol structure is characterized by a naphthalene ring system with a hydroxymethyl group (-CH₂OH) at the 1-position and a hydroxyl group (-OH) at the 2-position. This unique structural arrangement imparts distinctive chemical and physical properties to the compound, making it valuable for diverse applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-hydroxymethyl-1-naphthol, leveraging both traditional and modern methodologies. Researchers have explored various routes, including oxidation reactions, nucleophilic substitutions, and catalytic processes, to optimize the synthesis of this compound. These efforts have not only improved yield and purity but also opened avenues for large-scale production, which is crucial for its commercialization in industries such as pharmaceuticals, agrochemicals, and advanced materials.

The naphthol moiety in 2-hydroxymethyl-1-naphthol contributes significantly to its reactivity and functionality. Naphthols are known for their aromatic stability and ability to participate in a wide range of chemical reactions, including electrophilic substitution, nucleophilic aromatic substitution, and redox reactions. The presence of the hydroxymethyl group further enhances the compound's versatility by introducing additional functional groups that can be exploited for chemical transformations. For instance, the hydroxymethyl group can act as a nucleophile or undergo oxidation to form carboxylic acids or aldehydes, depending on the reaction conditions.

One of the most promising applications of 2-hydroxymethyl-1-naphthol lies in its potential as a building block for drug discovery. The compound's structural features make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent studies have demonstrated its ability to modulate enzyme activity and interact with cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For example, researchers have reported that derivatives of 2-hydroxymethyl-1-naphthol exhibit potent anti-proliferative effects against cancer cell lines while showing minimal toxicity to healthy cells.

In addition to its role in drug discovery, 2-hydroxymethyl-1-naphthol has found applications in materials science. Its aromatic structure and functional groups make it suitable for use in polymer synthesis, where it can serve as a monomer or crosslinking agent. Recent research has highlighted its potential in developing advanced polymers with tailored mechanical, thermal, and electrical properties. These polymers could find use in electronics, aerospace materials, and biomedical devices.

The environmental impact of 2-hydroxymethyl-1-naphthol has also been a topic of interest among scientists. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which is critical for assessing its environmental fate and toxicity. Researchers are actively exploring methods to enhance its biodegradability through chemical modifications or microbial degradation pathways. These efforts aim to minimize its ecological footprint while maximizing its utility across various industries.

From a regulatory standpoint, 2-hydroxymethyl-1-naphthol is classified as a non-hazardous chemical under most international guidelines when handled appropriately. Its safety profile has been extensively evaluated through toxicological studies, which have demonstrated that it poses minimal risks to human health when used within recommended exposure limits. Nonetheless, proper handling protocols are essential to ensure worker safety and prevent unintended environmental releases.

Looking ahead, the future of 2-hydroxymethyl-1-naphthol appears bright as researchers continue to unlock its full potential across multiple disciplines. Ongoing studies are focusing on optimizing its synthesis pathways for cost-effectiveness and scalability while exploring novel applications in emerging fields such as nanotechnology and green chemistry. The compound's unique combination of structural features and functional versatility positions it as a key player in advancing scientific innovation and industrial progress.

In conclusion, 2-hydroxymethyl-1-naphthol (CAS No. 59648-32-7) stands out as a versatile organic molecule with wide-ranging applications across diverse industries. Its distinctive chemical structure enables it to serve as a valuable building block for drug development, materials science, and advanced chemical processes. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations across multiple sectors.